Cas no 1806971-83-4 (5-(Difluoromethyl)-2-hydroxy-3-nitro-6-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-3-nitro-6-(trifluoromethyl)pyridine
• CAS No: 1806971-83-4
• MF: C₇H₃F₅N₂O₃
• MW: 258.102339029312
• CID: 4889126
• Update Time: 2025-05-21

5-(Difluoromethyl)-2-hydroxy-3-nitro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-3-nitro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5N2O3/c8-5(9)2-1-3(14(16)17)6(15)13-4(2)7(10,11)12/h1,5H,(H,13,15)
• InChI Key： RVLNLTAHXPLWDY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)F)C=C(C(N1)=O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 432
• XLogP3: 1.3
• Topological Polar Surface Area: 74.9

Additional information on 5-(Difluoromethyl)-2-hydroxy-3-nitro-6-(trifluoromethyl)pyridine

5-(Difluoromethyl)-2-hydroxy-3-nitro-6-(trifluoromethyl)pyridine (CAS No. 1806971-83-4): A Comprehensive Overview

5-(Difluoromethyl)-2-hydroxy-3-nitro-6-(trifluoromethyl)pyridine (CAS No. 1806971-83-4) is a highly specialized fluorinated pyridine derivative with significant potential in modern chemical research and industrial applications. This compound belongs to the class of nitro-substituted pyridines, which are known for their unique electronic properties and reactivity. The presence of multiple fluorine atoms, including a difluoromethyl group and a trifluoromethyl group, enhances its lipophilicity and metabolic stability, making it a valuable building block in pharmaceutical and agrochemical synthesis.

The molecular structure of 5-(Difluoromethyl)-2-hydroxy-3-nitro-6-(trifluoromethyl)pyridine features a pyridine ring substituted with a hydroxyl group at position 2, a nitro group at position 3, and two distinct fluorinated groups at positions 5 and 6. This arrangement contributes to its high polarity and electron-withdrawing characteristics, which are critical for its reactivity in various chemical transformations. Researchers have shown increasing interest in this compound due to its potential as an intermediate in the synthesis of bioactive molecules and advanced materials.

One of the most notable applications of 5-(Difluoromethyl)-2-hydroxy-3-nitro-6-(trifluoromethyl)pyridine is in the development of crop protection agents. The agrochemical industry has been actively exploring fluorinated pyridines as key components in next-generation pesticides and herbicides. The compound's ability to act as a synthon for more complex molecules makes it particularly valuable in this field. Additionally, its nitro group can be reduced or further functionalized, offering versatility in synthetic routes.

In the pharmaceutical sector, 5-(Difluoromethyl)-2-hydroxy-3-nitro-6-(trifluoromethyl)pyridine has garnered attention as a potential precursor for drug discovery. Fluorinated compounds are increasingly important in medicinal chemistry due to their ability to improve drug potency, selectivity, and pharmacokinetic properties. The presence of both difluoromethyl and trifluoromethyl groups in this molecule opens up possibilities for designing novel enzyme inhibitors or receptor modulators with enhanced biological activity.

The synthesis of 5-(Difluoromethyl)-2-hydroxy-3-nitro-6-(trifluoromethyl)pyridine typically involves multi-step procedures starting from simpler pyridine derivatives. Modern green chemistry approaches are being explored to optimize its production, focusing on atom economy and reduced waste generation. These developments align with current industry trends toward sustainable chemical manufacturing, a topic of significant interest among researchers and environmental advocates.

From a material science perspective, this compound's unique electronic properties make it a candidate for developing organic electronic materials. The combination of electron-withdrawing groups on the pyridine ring could potentially contribute to the design of n-type semiconductors or photoactive materials for applications in organic photovoltaics or light-emitting diodes (OLEDs). This aligns with growing market demands for energy-efficient technologies and renewable energy solutions.

The global market for fluorinated pyridine derivatives like 5-(Difluoromethyl)-2-hydroxy-3-nitro-6-(trifluoromethyl)pyridine has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Market analysts project continued expansion, particularly in regions with strong chemical innovation ecosystems such as North America, Europe, and parts of Asia. The compound's CAS No. 1806971-83-4 serves as an important identifier for regulatory and commercial purposes in these markets.

Recent advancements in computational chemistry and molecular modeling have enabled more efficient exploration of this compound's potential applications. Researchers are using in silico methods to predict its reactivity and interaction with biological targets, accelerating the discovery process. This approach is particularly relevant in today's research landscape, where AI-driven drug discovery and machine learning in chemistry are becoming increasingly prominent.

Quality control and characterization of 5-(Difluoromethyl)-2-hydroxy-3-nitro-6-(trifluoromethyl)pyridine typically involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The development of robust analytical protocols for such specialized chemicals remains an active area of investigation in chemical metrology.

As research into fluorinated heterocycles continues to expand, 5-(Difluoromethyl)-2-hydroxy-3-nitro-6-(trifluoromethyl)pyridine stands out as a compound with significant untapped potential. Its unique structural features and versatile reactivity profile position it as a valuable tool for chemists working in diverse fields, from medicinal chemistry to materials science. Future research directions may explore its use in catalysis, as a ligand in coordination chemistry, or as a building block for more complex functional materials.

For researchers and industry professionals seeking detailed technical information about CAS No. 1806971-83-4, comprehensive data sheets are available from specialized chemical suppliers. These typically include specifications regarding purity, solubility, storage conditions, and safety handling procedures. The compound's commercial availability has improved in recent years, reflecting growing recognition of its utility in various chemical applications.

The environmental fate and ecotoxicological profile of 5-(Difluoromethyl)-2-hydroxy-3-nitro-6-(trifluoromethyl)pyridine represent important considerations for its sustainable use. Current research efforts are investigating its biodegradation pathways and potential environmental persistence, addressing concerns relevant to the green chemistry movement. These studies contribute to the development of safer chemical processes and more environmentally friendly applications of fluorinated compounds.

In conclusion, 5-(Difluoromethyl)-2-hydroxy-3-nitro-6-(trifluoromethyl)pyridine (CAS No. 1806971-83-4) represents a fascinating example of modern fluorine chemistry with broad interdisciplinary relevance. Its applications span multiple cutting-edge fields, reflecting the growing importance of tailored molecular structures in addressing contemporary scientific and technological challenges. As research into this compound continues, it is likely to find even more innovative applications in science and industry.